Cas no 32866-51-6 (1-Methyl-2-oxo-N-phenyl-2,3-dihydro-1H-indole-3-carboxamide)

1-Methyl-2-oxo-N-phenyl-2,3-dihydro-1H-indole-3-carboxamide structure
32866-51-6 structure
Product Name:1-Methyl-2-oxo-N-phenyl-2,3-dihydro-1H-indole-3-carboxamide
CAS No:32866-51-6
MF:C16H14N2O2
MW:266.294563770294
CID:2822284
PubChem ID:12408720
Update Time:2025-04-21

1-Methyl-2-oxo-N-phenyl-2,3-dihydro-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-oxo-N-phenyl-3-indolinecarboxamide
    • DTXCID90447703
    • DTXSID50496893
    • AI-204/42785511
    • 32866-51-6
    • 1-Methyl-2-oxo-N-phenyl-2,3-dihydro-1H-indole-3-carboxamide
    • Inchi: 1S/C16H14N2O2/c1-18-13-10-6-5-9-12(13)14(16(18)20)15(19)17-11-7-3-2-4-8-11/h2-10,14H,1H3,(H,17,19)
    • InChI Key: YSWIKZFIFHWDCV-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NC2C=CC=CC=2)=O)C2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 266.105527694Da
  • Monoisotopic Mass: 266.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.4Ų
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